Cas no 1493737-08-8 (tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate)

tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate structure
1493737-08-8 structure
Product Name:tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate
CAS No:1493737-08-8
MF:C9H14N2O3
MW:198.219062328339
MDL:MFCD21644405
CID:4602257
PubChem ID:73977812
Update Time:2024-11-04

tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-cyano-3-hydroxyazetidine-1-carboxylate
    • 1-Boc-3-hydroxyazetidine-3-carbonitrile
    • 1-Boc-3-cyano-3-hydroxyazetidine
    • NE20171
    • FCH5103542
    • SY192138
    • t-Butyl 3-cyano-3-hydroxyazetidine-1-carboxylate
    • tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate
    • P17688
    • SCHEMBL18535153
    • BS-12430
    • EN300-69915
    • CS-0048306
    • MFCD21644405
    • tert-butyl3-cyano-3-hydroxyazetidine-1-carboxylate
    • 1493737-08-8
    • AKOS017354634
    • MDL: MFCD21644405
    • Inchi: 1S/C9H14N2O3/c1-8(2,3)14-7(12)11-5-9(13,4-10)6-11/h13H,5-6H2,1-3H3
    • InChI Key: ORIZOARFGLMZHN-UHFFFAOYSA-N
    • SMILES: OC1(C#N)CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 198.10044231g/mol
  • Monoisotopic Mass: 198.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.6
  • XLogP3: -0.2

tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate
1493737-08-8 98%
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tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate
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417.0CNY 2021-07-17
abcr
AB511858-250 mg
t-Butyl 3-cyano-3-hydroxyazetidine-1-carboxylate; .
1493737-08-8
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€188.00 2022-03-01
abcr
AB511858-1 g
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€243.60 2023-06-14
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